Cas no 238402-21-6 (5,10,15-Tri(pentafluorophenyl)corrole)

5,10,15-Tri(pentafluorophenyl)corrole structure
238402-21-6 structure
Product Name:5,10,15-Tri(pentafluorophenyl)corrole
CAS No:238402-21-6
MF:C37H9F15N4
MW:794.470220327377
CID:253815
PubChem ID:50878545
Update Time:2025-04-19

5,10,15-Tri(pentafluorophenyl)corrole Chemical and Physical Properties

Names and Identifiers

    • 5,10,15-Tri(pentafluorophenyl)corrole
    • 238402-21-6
    • SCHEMBL1640968
    • AKOS005145678
    • 5,10,15-tris(2,3,4,5,6-pentafluorophenyl)-21H-corrin
    • Inchi: 1S/C37H9F15N4/c38-23-20(24(39)30(45)35(50)29(23)44)17-11-3-1-9(53-11)10-2-4-12(54-10)18(21-25(40)31(46)36(51)32(47)26(21)41)14-6-8-16(56-14)19(15-7-5-13(17)55-15)22-27(42)33(48)37(52)34(49)28(22)43/h1-8,53H/b10-9-,17-11+,17-13+,18-12+,18-14+,19-15+,19-16+
    • InChI Key: AVYBSXBGTRSCST-IXCVTHGBSA-N
    • SMILES: FC1C(=C(C(=C(C=1C1C2C=CC(=C(C3C(=C(C(=C(C=3F)F)F)F)F)C3C=CC(=C(C4C(=C(C(=C(C=4F)F)F)F)F)C4C=CC(=C5C=CC=1N5)N=4)N=3)N=2)F)F)F)F |c:12,29,46,50|

Computed Properties

  • Exact Mass: 794.05900
  • Monoisotopic Mass: 794.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 3
  • Complexity: 2000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.1A^2
  • XLogP3: 9.6

Experimental Properties

  • Color/Form: Not available
  • PSA: 52.87000
  • LogP: 6.58380
  • Solubility: Not available
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